Cas no 1361645-47-7 (4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1361645-47-7
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4995549
• Update Time: 2025-06-11

4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl3F3NO2/c14-10-4-3-8(11(15)12(10)16)7-2-1-6(20(21)22)5-9(7)13(17,18)19/h1-5H
• InChI Key： KHQRFPQNEKDWIU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(=CC=1C(F)(F)F)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 418
• XLogP3: 6.1
• Topological Polar Surface Area: 45.8

Additional information on 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl

Introduction to 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl (CAS No. 1361645-47-7)

4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1361645-47-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a nitro group at the 4' position and a trifluoromethyl substituent at the 2' position, combined with chlorinated rings at the 2, 3, and 4 positions. The unique structural configuration of this compound imparts distinct chemical properties that make it a valuable candidate for further investigation in various applications.

The molecular structure of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl consists of two benzene rings connected by a single bond, with specific functional groups attached to enhance its reactivity and potential utility. The presence of multiple chlorine atoms and a nitro group increases its lipophilicity and electronic characteristics, making it an interesting subject for studies in medicinal chemistry. Additionally, the incorporation of a trifluoromethyl group enhances its metabolic stability and binding affinity to biological targets.

In recent years, there has been growing interest in developing novel compounds with biphenyl cores for their potential applications in drug discovery. The nitro group in 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl serves as a versatile handle for further chemical modifications, allowing researchers to explore its role in synthesizing more complex molecules. This compound has been explored in various contexts, including as an intermediate in the synthesis of more intricate pharmacophores.

One of the most compelling aspects of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl is its potential as a building block for developing new therapeutic agents. The combination of electron-withdrawing groups (such as the nitro and chloro substituents) and lipophilic moieties (like the trifluoromethyl group) creates a molecule with balanced physicochemical properties. These properties are crucial for ensuring good oral bioavailability and target engagement in biological systems.

Recent studies have demonstrated the utility of biphenyl derivatives in addressing various therapeutic challenges. For instance, modifications of biphenyl structures have been associated with enhanced binding affinity to enzymes and receptors involved in metabolic disorders and inflammatory diseases. The specific arrangement of functional groups in 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl may contribute to its potential efficacy in modulating such pathways.

The synthesis of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of chlorine atoms and the nitro group necessitates precise control over reaction conditions to prevent unwanted side products. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired biphenyl core efficiently.

The spectroscopic and analytical characterization of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl is essential for confirming its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy provide critical information about its molecular structure. Additionally, X-ray crystallography may be employed to determine its solid-state conformation if crystalline forms are available.

In terms of pharmacological activity, preliminary investigations suggest that 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl exhibits promising interactions with certain biological targets. The electron-withdrawing nature of the nitro group can influence electronic distributions across the molecule, affecting its binding affinity. Furthermore, the presence of halogen atoms can enhance interactions with hydrophobic pockets in proteins or enzymes.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as pesticides or herbicides. The structural features of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl may confer properties such as photostability and resistance to degradation under environmental conditions. Such characteristics are desirable for developing long-lasting agrochemical formulations.

Future research directions may focus on exploring derivatives of 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl to optimize its pharmacological profile further. Modifications such as varying the substitution pattern or introducing additional functional groups could lead to compounds with enhanced potency or selectivity. Computational modeling techniques may also play a crucial role in predicting the behavior of these derivatives before experimental synthesis.

The development of new synthetic routes for 4'-Nitro-2,3,4-trichloro-2'-(trifluoromethyl)biphenyl is another area of interest. Green chemistry principles could be applied to minimize waste and improve sustainability during production processes. Such efforts align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact while maintaining high-quality outputs.

In conclusion, 4'-Nitro-2,3, Tric